Smolecule

Technique Innovation & Translatability
Specifications & Pricing

Key Analytical Parameters for Chlorpyrifos-d10

In Various Matrices

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S804346

CAS No.: 285138-81-0

Compound Focus: Chlorpyrifos-d10

Get Quote

. . Analytical Key Performance Reference
Matrix Type Sample Preparation . .
Technique Metrics Compound
Hempl/Cannabis QUEChERS GC-MS/MS High sensitivity, Chlorpyrifos-
(acetonitrile), dSPE (IMS- reduced matrix d10 [1]
cleanup [1] TQ4000) effects, meets 10 ppb
action limits [1]
Human Plasma & Acetone/methylene GC-FPD/ Recovery: 94.0%, Chlorpyrifos-
Breast Milk chloride, NH2-SPE GC-MS/MS Precision: 2.3-18.9%, d10 [2]
cleanup [2] MDL: 0.18-1.36
ng/mL (plasma) [2]
Soya Beans Modified QUEChERS, LC-MS/MS Recovery: 86—103%, Isotope-
C18/PSA/Florisil (IDMS) Precision: 1.9-8.7%, labelled
cleanup [3] LOQ: 0.01-0.05 analogues [3]
mag/kg [3]

Chemical Properties and Advantages of Chlorpyrifos-

d10
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Fundamental Characteristics: Chlorpyrifos-d10 is a deuterated isotopologue of the organophosphate
insecticide chlorpyrifos where ten hydrogen atoms have been replaced with deuterium atoms, resulting in a
mass shift of +10 Da [4]. This high-purity isotope standard (99 atom % D, 97% chemical purity) features

identical chemical properties to native chlorpyrifos but can be distinguished mass spectrometrically [4].

Applications in Analytical Chemistry: This compound serves as an ideal internal standard for
quantitative mass spectrometry by compensating for matrix effects, extraction efficiency variations, and
instrument fluctuations. Its primary applications include quality control reference standards, environmental
monitoring, and mass spectrometry calibration, particularly when accurate quantification is essential in

complex matrices [4].

Detailed Analytical Protocols

Sample Preparation Techniques

QuEChERS Methodology for Plant Matrices: For hemp/cannabis analysis, approximately 1 gram of dried
material is extracted with 10 mL acetonitrile via sonication for 15 minutes [1]. After centrifugation at 2500
rpm for 10 minutes, the extract undergoes 10-fold dilution followed by dispersive Solid Phase Extraction
(dSPE) cleanup using AOAC 2007.01 method kits [1]. The final extract is spiked with chlorpyrifos-d10

prior to instrumental analysis.

Biological Sample Preparation: For human plasma and breast milk, samples are extracted with acetone and
methylene chloride, then cleaned up using aminopropyl (NH2) solid phase extraction cartridges [2]. This
effectively removes phospholipids and other interferents while maintaining high recovery of target analytes.

The use of chloerpyrifos-d10 as internal standard corrects for losses during this process.

Instrumental Analysis Parameters

GC-MS/MS Conditions:

e System: JEOL JMS-TQ4000GC triple-quadrupole [1]
e Column: ZB-5MSPlus, 30.0 m, 0.25 mm i.d., 0.25 pm [1]
¢ Inlet Temperature: 260°C (pulsed splittless mode) [1]
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e Oven Program: 80°C (0.75 min) —» 35°C/min - 190°C - 5°C/min - 240°C - 20°C/min - 300°C
(6 min) [1]

¢ lon Source Temperature: 250°C [1]

¢ Interface Temperature: 300°C [1]

¢ lonization Mode: El+ at 70 eV [1]

e Collision Gas: N2 at 10% [1]

LC-MS/MS Conditions:

e System: Vanquish Flex UHPLC coupled to TSQ Altis triple quadrupole [5]

e Column: Acclaim Polar Advantage Il (2.2 um, 120 A, 2.1 x 100 mm) [5]

e Mobile Phase: 3 mM ammonium formate in water + 0.1% formic acid (A) and 3 mM ammonium
formate in methanol + 0.02% formic acid (B) [5]

¢ Gradient: 16-minute elution program [5]

¢ Detection: Multiple Reaction Monitoring (MRM) mode [5]

MS/MS Transition Optimization

Chlorpyrifos and Chlorpyrifos-d10 SRM Channels:

Compound Quantitative lon Referencelon1l Referencelon2 Collision Energy (eV)

Chlorpyrifos 197 - 169 [1] 199 - 171 [1] 197 - 134 [1] 15/15/ 25 [1]

Chlorpyrifos-d10 200 - 172 [1] 260 - 167 [1] 260 — 139 [1] 20/ 25/ 30 [1]

Method Performance and Validation Data

Quantitative Performance Metrics

Extraction Efficiency and Precision: In human plasma and breast milk analyses, chlorpyrifos exhibits
excellent extraction recovery of 94.0% using the optimized sample preparation method [2]. Method
precision shows intra-batch variation of 2.3-18.9% and inter-batch variation of 5.8-19.5%, demonstrating

robust reproducibility across different analytical runs [2].

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://link.springer.com/article/10.1007/s00216-025-05918-9
https://link.springer.com/article/10.1007/s00216-025-05918-9
https://link.springer.com/article/10.1007/s00216-025-05918-9
https://link.springer.com/article/10.1007/s00216-025-05918-9
https://link.springer.com/article/10.1007/s00216-025-05918-9
https://www.smolecule.com/products/s804346?utm_src=pdf-body
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://www.jeolusa.com/RESOURCES/Analytical-Instruments/Documents-Downloads/analysis-of-pesticides-in-a-hemp-matrix
https://pmc.ncbi.nlm.nih.gov/articles/PMC4930899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4930899/
https://www.smolecule.com/products/s804346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Sensitivity and Detection Limits: The method detection limits (MDL) for chlorpyrifos in biological
matrices range from 0.18-1.36 ng/mL in plasma and 0.09-2.66 ng/mL in breast milk [2]. For hemp
matrices, the JIMS-TQ4000GC system achieves detection capabilities sufficient to meet the strict 10 ppb

action limits established by various regulatory jurisdictions [1].

Matrix Effect Compensation

Assessment of Ion Suppression/Enhancement: In cannabis/hemp analysis, the JEOL JMS-TQ4000GC
system demonstrates minimal matrix effects when using the optimized SRM method, with most pesticides
showing good linearity even up to 100 ppb [1]. The use of chlorpyrifos-d10 as internal standard

effectively corrects for residual matrix effects that could impact quantification accuracy.

The following workflow diagram illustrates the complete analytical process for determining chlorpyrifos

using chlorpyrifes-d10 as internal standard:
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Application Notes and Troubleshooting
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Optimal Internal Standard Implementation: For accurate quantification, chlerpyrifos-d10 should be
added to samples prior to extraction to compensate for potential analyte losses during sample preparation
[2] [3]. The recommended concentration should approximate the expected level of native chlorpyrifos in

samples to maintain similar response factors.

Matrix-Specific Considerations: Complex matrices like cannabis require thorough cleanup to minimize ion
suppression, with dSPE using C18 and GCB proving effective for removing co-extractives [1]. For
biological samples, aminopropyl SPE cartridges provide optimal cleanup of plasma and breast milk while

maintaining high recovery of target analytes [2].

Troubleshooting Common Issues: If recovery values fall outside acceptable ranges (80-120%), verify the
integrity of the chlorpyrifos-d10 standard and prepare fresh solutions [2]. Significant signal suppression

indicates insufficient sample cleanup, requiring optimization of dSPE conditions or dilution factors [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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